N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide

• IUPAC Name: N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C14H12FNO2/c15-10-3-1-9(2-4-10)12-7-8-13(18-12)14(17)16-11-5-6-11/h1-4,7-8,11H,5-6H2,(H,16,17)
• InChI Key: HZHMBIOXKPCMPN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C14H12FNO2
• Molecular Weight: 245.25 g/mol
• CAS No.: 923705-77-5

Description

N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide is a compound that belongs to the class of furan derivatives. Furan derivatives are known for their diverse biological and pharmacological activities, making them significant in medicinal chemistry

Preparation Methods

The synthesis of N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide typically involves the reaction of cyclopropylamine with 5-(4-fluorophenyl)furan-2-carboxylic acid. The reaction is carried out under specific conditions to ensure the formation of the desired product. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve the use of reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Scientific Research Applications

N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a reference standard in pharmaceutical testing to ensure the accuracy and reliability of analytical results.

Biology: The compound’s biological activities make it a candidate for studying various biochemical pathways and interactions.

Medicine: Due to its potential pharmacological properties, it is explored for therapeutic applications, including its use as an antiviral, anti-inflammatory, and anticancer agent.

Industry: The compound’s unique chemical structure makes it valuable in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

N-cyclopropyl-5-(4-fluorophenyl)furan-2-carboxamide can be compared with other furan derivatives such as:

• N-phenyl-5-(4-fluorophenyl)furan-2-carboxamide
• N-cyclopropyl-5-(4-chlorophenyl)furan-2-carboxamide These compounds share similar structural features but differ in their substituents, leading to variations in their chemical and biological properties. The uniqueness of this compound lies in its specific cyclopropyl and fluorophenyl groups, which contribute to its distinct pharmacological profile .